Cas no 5833-01-2 (Isoquinoline,6,7-dimethoxy-1-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Isoquinoline,6,7-dimethoxy-1-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 5833-01-2
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• CID: 385123
• PubChem ID: 21525350
• Update Time: 2025-04-19

Isoquinoline,6,7-dimethoxy-1-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,6,7-dimethoxy-1-(phenylmethyl)-, hydrochloride (1:1)
• DTXSID70973898
• SCHEMBL11816554
• NSC-168208
• 1-Benzyl-6,7-dimethoxyisoquinoline--hydrogen chloride (1/1)
• NSC168208
• 5833-01-2

• Inchi： 1S/C18H17NO2.ClH/c1-20-17-11-14-8-9-19-16(15(14)12-18(17)21-2)10-13-6-4-3-5-7-13;/h3-9,11-12H,10H2,1-2H3;1H
• InChI Key： SNKYFZVPWHPKLT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2C=CN=C(CC3C=CC=CC=3)C=2C=1)OC

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35
• LogP: 4.64480